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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465 Get Quote

In-Depth Technical Guide: Dimethyl
terephthalate-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Dimethyl terephthalate-d4, a

deuterated isotopologue of Dimethyl terephthalate. It is intended to serve as a key resource for

professionals in research and development who utilize stable isotope-labeled compounds.

Core Compound Identification
Dimethyl terephthalate-d4 is the deuterium-labeled form of Dimethyl terephthalate, an organic

compound widely used in the production of polyesters. The deuterated version serves as an

invaluable tool in analytical and metabolic studies.

CAS Number: 74079-01-9

Molecular Formula: C₁₀H₆D₄O₄

Quantitative Data Summary
The following table summarizes the key quantitative data for Dimethyl terephthalate-d4.
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Property Value

Molecular Weight 198.21 g/mol [1]

Isotopic Purity ≥ 98 atom % D

Chemical Purity ≥ 98%

Physical Appearance White solid

Experimental Protocols
Dimethyl terephthalate-d4 is frequently employed as an internal standard in quantitative

analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS), Liquid

Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR)

spectroscopy.[2] Its utility lies in its similar chemical and physical properties to the non-labeled

analyte, while its distinct mass allows for accurate quantification.

General Protocol for Use as an Internal Standard in GC-MS or LC-MS:

Preparation of Standard Solutions:

Prepare a stock solution of Dimethyl terephthalate-d4 in a suitable organic solvent (e.g.,

methanol, isooctane) at a precise concentration (e.g., 1000 µg/mL).[3]

Prepare a series of calibration standards containing known concentrations of the non-

labeled Dimethyl terephthalate analyte.

Sample Preparation:

To each calibration standard and unknown sample, add a fixed and known amount of the

Dimethyl terephthalate-d4 internal standard solution.

Analysis:

Analyze the samples using a validated GC-MS or LC-MS method.

Monitor the characteristic mass-to-charge (m/z) ratios for both the analyte and the

deuterated internal standard.
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Quantification:

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

for each calibration standard.

Construct a calibration curve by plotting this ratio against the concentration of the analyte.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Logical and Experimental Workflow Visualization
The following diagrams illustrate the logical identification process for Dimethyl terephthalate-
d4 and a typical experimental workflow for its use as an internal standard.
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Compound Identification

Compound Name
Dimethyl terephthalate-d4

CAS Number
74079-01-9

Molecular Formula
C10H6D4O4

Molecular Weight
198.21

Click to download full resolution via product page

Caption: Logical relationship for identifying Dimethyl terephthalate-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1340465?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Use as Internal Standard

Prepare Analyte
Calibration Standards

Add Fixed Amount of IS
to Standards and Samples

Prepare Internal Standard (IS)
(Dimethyl terephthalate-d4) Stock Solution

GC-MS or LC-MS Analysis Construct Calibration Curve
(Analyte/IS Ratio vs. Concentration) Quantify Analyte in Samples
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Caption: Workflow for using Dimethyl terephthalate-d4 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1340465?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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